BrC1=CC=CC=2C(COC=21)C(=O)OC
Description
BrC1=CC=CC=2C(COC=21)C(=O)OC, otherwise known as 1-bromo-2-chloro-1,2-difluorocyclopropane, is an organofluorine compound that has been studied for its potential applications in various scientific fields. This compound has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including Methyl 7-bromo-2,3-dihydrobenzofuran-3-carboxylate, have been shown to possess strong anti-tumor activities . They have been utilized as anticancer agents, making them potential natural drug lead compounds .
Antibacterial Properties
Benzofuran derivatives have been recognized for their antibacterial properties . They have been used in the development of new therapeutic agents to combat resistance to antibiotics .
Anti-Oxidative Effects
These compounds have also been found to exhibit anti-oxidative activities . This makes them potentially useful in the treatment of diseases caused by oxidative stress.
Anti-Viral Applications
Benzofuran compounds have demonstrated anti-viral activities . For instance, a novel macrocyclic benzofuran compound has shown anti-hepatitis C virus activity .
Treatment of Skin Diseases
Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been used in the treatment of skin diseases such as cancer or psoriasis .
Drug Development
The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery . This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets .
Synthesis of Complex Compounds
Benzofuran derivatives have been used in the synthesis of complex compounds . For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
Biocatalytic Strategy
A practical biocatalytic strategy for accessing simple DHBs in high ee was recently reported . This method is conducive to the construction of complex benzofuran ring systems .
properties
IUPAC Name |
methyl 7-bromo-2,3-dihydro-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO3/c1-13-10(12)7-5-14-9-6(7)3-2-4-8(9)11/h2-4,7H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFMNGYCTTHHLQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1COC2=C1C=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-bromo-2,3-dihydrobenzofuran-3-carboxylate | |
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